Cas no 2172564-53-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid
• CAS No: 2172564-53-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5836868
• PubChem ID: 165585298
• Update Time: 2025-10-19

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid
• EN300-1535465
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-N-methylbutanamido]-2-methylpropanoic acid
• 2172564-53-1

• Inchi： 1S/C24H28N2O6/c1-24(2,22(29)30)26(3)21(28)12-15(27)13-25-23(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20,27H,12-14H2,1-3H3,(H,25,31)(H,29,30)
• InChI Key： CZTOAWMCSAJFLA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)C(C(=O)O)(C)C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2172564-53-1)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid (CAS No. 2172564-53-1) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its intricate structure, featuring the Fmoc-protected amino acid moiety, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently employ this compound to develop novel therapeutic peptides, drug delivery systems, and biomarkers, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the interest in CAS No. 2172564-53-1 has surged due to its role in proteomics and chemical biology. The compound’s hydroxy-N-methylbutanamido group enhances its solubility and stability, critical for high-throughput screening applications. As the scientific community focuses on AI-driven drug discovery and computational chemistry, this molecule’s modular design allows seamless integration into automated synthesis platforms, addressing key challenges in peptide-based drug development.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid is pivotal for orthogonal deprotection strategies, ensuring selective reactions during multi-step syntheses. This attribute is particularly relevant in the context of green chemistry, where minimizing waste and optimizing yield are paramount. Laboratories leveraging microwave-assisted peptide synthesis or flow chemistry often prioritize such compounds to reduce environmental impact while maintaining efficiency.

From a commercial perspective, CAS No. 2172564-53-1 caters to the expanding market for custom peptides and research-grade reagents. Its applications span cancer research, neurodegenerative disease studies, and vaccine adjuvants, reflecting broader trends in biopharmaceutical innovation. Notably, its compatibility with click chemistry and bioorthogonal reactions positions it as a versatile tool for in vivo imaging and diagnostic probe development.

Quality control of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid adheres to stringent HPLC and mass spectrometry standards, ensuring reproducibility for GLP/GMP-compliant workflows. As regulatory agencies emphasize peptide purity and safety profiles, suppliers of this compound must provide detailed analytical certificates and stability data, meeting the needs of academic and industrial end-users alike.

Emerging discussions on sustainable synthesis and circular economy in the chemical industry further highlight the relevance of CAS No. 2172564-53-1. Innovations such as enzyme-mediated coupling and solvent-free reactions leverage its structural features to reduce reliance on hazardous reagents. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and cleaner production methods.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamido-2-methylpropanoic acid exemplifies the intersection of cutting-edge science and practical applications. Its utility in drug design, material science, and diagnostics underscores its importance in modern research. For those exploring peptide modifications or bioconjugation techniques, this compound offers a robust foundation to advance both theoretical and applied scientific endeavors.